![molecular formula C14H22O4 B180621 Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate CAS No. 1659-75-2](/img/structure/B180621.png)
Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate
Overview
Description
Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate (DEBCO) is an organic compound composed of two ethyl groups, a bicyclo[2.2.2]octane ring, and a carboxylate group. DEBCO has a variety of applications in the scientific research field, including being used as a reagent in organic synthesis, a catalyst for polymerization, and a ligand for coordination chemistry.
Scientific Research Applications
Polymer Science : Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate is used in the synthesis and cationic polymerization of bicyclo orthoesters, which undergo equilibrium polymerization. These polymers can be reverted to their original monomers through an acid-catalyst treatment (Sanda, Hitomi, & Endo, 2001).
Organic Synthesis : A practical and cost-effective method for synthesizing bicyclo[2.2.2]octane-1,4-dicarboxylic acid has been developed. This method involves the formation of a semicarbazone and employs microwaves to shorten the synthesis duration (Le Marquer, Laurent, & Martel, 2015).
Catalysis and Asymmetric Synthesis : Amino alcohols with a bicyclo[3.3.0]octane scaffold are synthesized and used as chiral ligands for the catalytic enantioselective addition of diethylzinc to aldehydes, yielding high enantiomeric excesses (Zhong, Lei, & Lin, 2002).
Molecular Machines and Functional Materials : The construction of functional materials and crystalline molecular machines using halogen-bonding interactions has been explored. Crystals of 1,4-bis(iodoethynyl)bicyclo[2.2.2]octane exhibit gigahertz rotation at two sites, showcasing potential for the design of ultra-fast rotors in molecular machines (Lemouchi et al., 2011).
Liquid Crystal Technology : The 1,4-disubstituted bicyclo[2.2.2]octane ring has been incorporated in cyano-substituted systems to produce mesogens with wide-range nematic phases, suitable for electro-optical display devices (Gray & Kelly, 1981).
Antifolate Evaluation : A compound with a bicyclo[2.2.2]octane ring system in place of the phenyl ring in the p-aminobenzoate moiety was synthesized and tested for antifolate activity. However, this structural modification resulted in ineffective antifolate and antitumor activity (Reynolds et al., 2001).
Mechanism of Action
Target of Action
Diethyl Bicyclo[2.2.2]octane-1,4-dicarboxylate is primarily used in the preparation of transparent porous materials . These materials are often used in the study of molecules under solid confined space .
Mode of Action
The compound interacts with its targets by forming Metal–Organic Frameworks (MOFs) . MOFs represent a unique opportunity due to their tunable pore size . Aromatic linkers present strong absorption and reduce the transparency . This compound, with its bicyclic organic dicarboxylic linkers, is used as a solid solvent .
Biochemical Pathways
The exact biochemical pathways affected by Diethyl Bicyclo[22It’s known that the compound plays a role in the formation oftransparent porous materials , which can impact various biochemical processes depending on the specific application of these materials.
Pharmacokinetics
The pharmacokinetics of Diethyl Bicyclo[22It’s known that the compound has a molecular formula ofC12H18O4 , an average mass of 226.269 Da , and a monoisotopic mass of 226.120514 Da .
Result of Action
The primary result of the action of this compound is the formation of transparent porous materials . These materials offer a different access towards the study of molecules under solid confined space .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, during the preparation of transparent porous materials, it’s important to avoid contact with strong oxidizing agents to prevent fire or explosion . Additionally, the compound should be handled with care to prevent inhalation, ingestion, or skin contact .
properties
IUPAC Name |
diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O4/c1-3-17-11(15)13-5-8-14(9-6-13,10-7-13)12(16)18-4-2/h3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHIYNXJTNHXZES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCC(CC1)(CC2)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50511676 | |
Record name | Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50511676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1659-75-2 | |
Record name | Diethyl bicyclo[2.2.2]octane-1,4-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50511676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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